5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5-tert-butyl-3-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C24H23FN6O2S2/c1-24(2,3)19-12-20(32)26-22-27-28-23(30(19)22)35-13-21(33)31-17(14-6-8-15(25)9-7-14)11-16(29-31)18-5-4-10-34-18/h4-10,12,17H,11,13H2,1-3H3,(H,26,27,32)
• InChI Key: ORHXMVBIESIVGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=O)NC2=NN=C(N12)SCC(=O)N3C(CC(=N3)C4=CC=CS4)C5=CC=C(C=C5)F
• Molecular Formula: C24H23FN6O2S2
• Molecular Weight: 510.6 g/mol

Description

5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C24H23FN6O2S2 and its molecular weight is 510.61. The purity is usually 95%.
BenchChem offers high-quality 5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(tert-butyl)-3-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Catalytic Applications

Hybrid catalysts play a crucial role in synthesizing structurally complex scaffolds, such as those containing pyrimidine, triazole, and pyrazole rings, which are crucial for developing pharmaceutical agents. A comprehensive review highlights the importance of such catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds, emphasizing their broader synthetic applications and bioavailability. This review covers synthetic pathways employing various hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, indicating a wide applicability for constructing complex molecules akin to the one (Parmar, Vala, & Patel, 2023).

Biological Activities

Antimicrobial Properties

Compounds featuring 1,2,3-triazole and 1,2,4-triazole frameworks exhibit significant antibacterial activity, particularly against Staphylococcus aureus, a notable pathogen. This class of compounds has been identified as potent inhibitors of critical bacterial enzymes, showcasing their potential as novel anti-S. aureus agents. Such hybrids are utilized in clinical practice, underscoring the relevance of triazole-containing compounds in developing antibacterial agents (Li & Zhang, 2021).

Optical Sensing and Medicinal Applications

Pyrimidine derivatives are known for their wide range of biological and medicinal applications, including their use in optical sensors. A review of pyrimidine-based optical sensors provides insights into their significant biological relevance, highlighting the versatility of pyrimidine scaffolds in both sensing and therapeutic contexts (Jindal & Kaur, 2021).